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Compound of Interest

Compound Name:
2-Carbamoylpyridine-3-carboxylic

acid

Cat. No.: B186363 Get Quote

For Immediate Reference: Key Safety and Handling Information for 2-Carbamoylpyridine-3-
carboxylic Acid

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals working with 2-Carbamoylpyridine-3-carboxylic acid
(CAS 5860-70-8). Adherence to these procedures is critical for ensuring a safe laboratory

environment and proper disposal.

Hazard and Exposure Data
While specific occupational exposure limits for 2-Carbamoylpyridine-3-carboxylic acid have

not been established, the following table summarizes its known hazards based on available

safety data sheets.
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Hazard Category GHS Hazard Statement
Key Precautionary
Measures

Eye Irritation H320: Causes eye irritation

Wear safety glasses with side-

shields or goggles.[1] Ensure

an eyewash station is readily

accessible.

Skin Irritation
H316: Causes mild skin

irritation

Wear a lab coat and

compatible chemical-resistant

gloves (e.g., nitrile).[1]

Respiratory Irritation
H335: May cause respiratory

irritation

Handle in a well-ventilated

area, preferably a chemical

fume hood.[1] Avoid breathing

dust.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling 2-
Carbamoylpyridine-3-carboxylic acid to prevent skin, eye, and respiratory exposure.

Eye and Face Protection
Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

Recommended for Splash Hazard: Chemical safety goggles.

Large Quantities or High Splash Potential: A combination of chemical safety goggles and a

face shield.

Skin Protection
Hand Protection: Wear compatible chemical-resistant gloves. Nitrile gloves are a suitable

option for incidental contact. Always inspect gloves for integrity before use and change them

immediately if contaminated.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes, a chemically resistant apron over the lab coat is recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.jk-sci.com/products/a01130973
https://www.jk-sci.com/products/a01130973
https://www.jk-sci.com/products/a01130973
https://www.benchchem.com/product/b186363?utm_src=pdf-body
https://www.benchchem.com/product/b186363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Footwear: Closed-toe shoes must be worn at all times in the laboratory.

Respiratory Protection
Primary Control: All handling of 2-Carbamoylpyridine-3-carboxylic acid powder should be

conducted in a certified chemical fume hood to minimize inhalation of dust.

If a Fume Hood is Not Available: A NIOSH-approved respirator with a particulate filter (e.g.,

N95) may be necessary. A full respiratory protection program, including fit testing, is required

in such cases.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk and environmental

impact.

Step-by-Step Handling Procedure
Preparation:

Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible and operational.

Assemble all necessary equipment and reagents before starting.

Don the appropriate personal protective equipment as outlined above.

Handling:

Carefully open the container to avoid generating dust.

Use a spatula or other appropriate tool to transfer the solid material. Avoid scooping

directly from the container if possible to prevent contamination.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.
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In Case of a Spill:

Alert others in the vicinity.

If the spill is small and you are trained to handle it:

Wear your full PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the absorbed material into a designated waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Chemical Waste: Dispose of 2-Carbamoylpyridine-3-carboxylic acid and any solutions

containing it as hazardous chemical waste.[1] Do not pour down the drain.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weigh papers, and pipette tips, must be placed in a designated hazardous

waste container.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. The rinsed container can

then be disposed of according to your institution's guidelines.

Regulatory Compliance: All waste disposal must be carried out in strict accordance with

local, state, and federal regulations.
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Safe Handling and Disposal Workflow for 2-Carbamoylpyridine-3-carboxylic Acid
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-
Carbamoylpyridine-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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